1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol
Overview
Description
Synthesis Analysis
The synthesis of azetidines, including “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol”, is an important yet undeveloped research area . The synthetic chemistry of azetidine constitutes an important research area, in spite of their ubiquity in natural products and importance in medicinal chemistry .Molecular Structure Analysis
The InChI code for “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” is 1S/C10H8F3NO2.Chemical Reactions Analysis
Azetidines are known for their reactivity. They are excellent candidates for ring-opening and expansion reactions . The synthetic chemistry of azetidine is considered remarkable due to their potential in peptidomimetic and nucleic acid chemistry .Physical And Chemical Properties Analysis
“1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” is a solid at room temperature .Scientific Research Applications
Synthetic Chemistry
Azetidines, such as “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol”, are immensely reactive and have significant potential in synthetic chemistry . They are considered remarkable for their aptness as amino acid surrogates and their potential in peptidomimetic and nucleic acid chemistry .
Catalytic Processes
Azetidines are also known for their important prospects in catalytic processes, including Henry, Suzuki, Sonogashira, and Michael additions . This makes “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” a potential candidate for use in these processes.
Ring-Opening and Expansion Reactions
Due to their strained structure, azetidines are excellent candidates for ring-opening and expansion reactions . This property could be exploited in the use of “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” in the synthesis of larger, more complex molecules.
Synthesis of Functionalized Azetidines
“1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” could potentially be used in the development of synthetic strategies towards functionalized azetidines . These functionalized azetidines could then be used as building blocks in the synthesis of a wide range of compounds.
Medicinal Chemistry
Azetidines are ubiquitous in natural products and are important in medicinal chemistry . Therefore, “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” could potentially be used in the development of new pharmaceuticals.
Preparation of Functionally Enriched Heterocyclic Scaffolds
The β-lactam synthon protocol can be utilized for the preparation of functionally enriched heterocyclic scaffolds having biological relevance . “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” could potentially be used in this context.
Safety and Hazards
Future Directions
The future directions for “1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol” and similar compounds could involve further exploration of their potential in peptidomimetic and nucleic acid chemistry . Their reactivity makes them excellent candidates for ring-opening and expansion reactions, which could be explored in future research .
properties
IUPAC Name |
(3-hydroxyazetidin-1-yl)-(2,3,4-trifluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO2/c11-7-2-1-6(8(12)9(7)13)10(16)14-3-5(15)4-14/h1-2,5,15H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPPVPADBUPKRSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=C(C(=C(C=C2)F)F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3,4-Trifluorobenzoyl)azetidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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